Cas no 86165-16-4 (1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide
• CAS No: 86165-16-4
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 662491
• PubChem ID: 12675544
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide
• 2-(2-chloroethyl)-1,1-dioxo-1,2-benzothiazol-3-one
• 2-(2-Chloroethyl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
• 86165-16-4
• DTXSID70506504

• Inchi： 1S/C9H8ClNO3S/c10-5-6-11-9(12)7-3-1-2-4-8(7)15(11,13)14/h1-4H,5-6H2
• InChI Key： LQRSYASBOWNSKJ-UHFFFAOYSA-N
• SMILES： ClCCN1C(C2C=CC=CC=2S1(=O)=O)=O

Computed Properties

• Exact Mass: 244.9913420g/mol
• Monoisotopic Mass: 244.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų